Cas no 1062609-99-7 ((S)-(+)-O-Desmethyl Venlafaxine-d)

(S)-(+)-O-Desmethyl Venlafaxine-d structure
1062609-99-7 structure
Product Name:(S)-(+)-O-Desmethyl Venlafaxine-d
CAS No:1062609-99-7
MF:C16H19D6NO2
MW:269.412
CID:1080081
PubChem ID:59807274
Update Time:2024-11-03

(S)-(+)-O-Desmethyl Venlafaxine-d Chemical and Physical Properties

Names and Identifiers

    • S-(+)-O-DesMethyl-Venlafaxine-d6
    • (S)-Desmethyl Venlafaxine D6
    • (S)-(+)-O-Desmethyl Venlafaxine-d
    • S-(+)-O-Desmethyl Venlafaxine-D6
    • (S)-(+)-4-[2-(Dimethylamino)-1-(1-hydroxycyclo-hexyl)ethyl]phenol-d6; 4-[(1S)-2-(Dimethylamino)-1-(1-hydroxycyclohexyl)ethyl]phenol-d6; (+)-O-Desmethylvenlafaxine-d6; (S)-(+)-O-Desmethylvenlafaxine-d6; (S)-O-Desmethylvenlafaxine-D6 (N,N-di(methyl-D3))
    • SCHEMBL14065821
    • 1ST178161D6
    • 4-[(1S)-2-[bis(trideuteriomethyl)amino]-1-(1-hydroxycyclohexyl)ethyl]phenol
    • HY-B0602S1
    • (S)-(+)-O-Desmethyl Venlafaxine D6
    • CS-0131892
    • 1062609-99-7
    • ARD178161D6
    • Inchi: InChI=1S/C16H25NO2/c1-17(2)12-15(13-6-8-14(18)9-7-13)16(19)10-4-3-5-11-16/h6-9,15,18-19H,3-5,10-12H2,1-2H3/t15-/m1/s1/i1D3,2D3
    • InChI Key: KYYIDSXMWOZKMP-MSPWYDFVSA-N
    • SMILES: CN(C)CC(C1=CC=C(C=C1)O)C2(CCCCC2)O

Computed Properties

  • Exact Mass: 269.226189516g/mol
  • Monoisotopic Mass: 269.226189516g/mol
  • Isotope Atom Count: 6
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 43.7Ų

(S)-(+)-O-Desmethyl Venlafaxine-d Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
HY-B0602S1-1mg
(S)-(+)-O-Desmethyl Venlafaxine-d
1062609-99-7 99.77%
1mg
¥2500 2024-04-21
MedChemExpress
HY-B0602S1-5mg
(S)-(+)-O-Desmethyl Venlafaxine-d
1062609-99-7 99.77%
5mg
¥5500 2024-04-21

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